3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H16N4O4S
• Molecular Weight: 396.4 g/mol
• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-3-yl)-6-[(4-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H16N4O4S/c1-24-12-6-8-13(9-7-12)25-11-17-22-23-18(20-21-19(23)28-17)16-10-26-14-4-2-3-5-15(14)27-16/h2-9,16H,10-11H2,1H3
• InChI Key: TUYBJRLPGVEKPP-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC2=NN3C(=NN=C3S2)C4COC5=CC=CC=C5O4

Description

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a triazolothiadiazole derivative and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of this compound is not fully understood. However, it has been suggested that it exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and proteins involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can induce apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the growth of certain bacteria and fungi. Additionally, it has been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using this compound in lab experiments is its broad range of potential applications. However, one limitation is that it may not be suitable for use in certain experiments due to its specific properties and characteristics.

Future Directions

There are several future directions for the study of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research could focus on optimizing the synthesis methods to improve the yield and purity of the compound. Another area of research could investigate the potential use of this compound as a fluorescent probe for the detection of other molecules. Additionally, further studies could explore the potential use of this compound in the treatment of various diseases and disorders.
In conclusion, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has shown promising results in scientific research. Its potential applications in various fields make it a valuable compound for further study and exploration.

Synthesis Methods

The synthesis of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported using different methods. One of the most common methods involves the reaction of 2-(4-methoxyphenoxy)acetic acid with thiosemicarbazide to form 2-(4-methoxyphenoxy)acetohydrazide. This is then reacted with 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid to form the desired product.

Scientific Research Applications

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields. It has been found to possess anti-inflammatory, anti-cancer, anti-bacterial, and anti-fungal properties. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.